molecular formula C15H13NO2 B8582659 3-Benzyl-5-hydroxyisoindolin-1-one

3-Benzyl-5-hydroxyisoindolin-1-one

Cat. No.: B8582659
M. Wt: 239.27 g/mol
InChI Key: QDYOSINPFKWZGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyl-5-hydroxyisoindolin-1-one is a useful research compound. Its molecular formula is C15H13NO2 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H13NO2

Molecular Weight

239.27 g/mol

IUPAC Name

3-benzyl-5-hydroxy-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C15H13NO2/c17-11-6-7-12-13(9-11)14(16-15(12)18)8-10-4-2-1-3-5-10/h1-7,9,14,17H,8H2,(H,16,18)

InChI Key

QDYOSINPFKWZGD-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2C3=C(C=CC(=C3)O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred and cold (−5° C.-1-10° C.) solution of tert-butyl 3-benzyl-5-methoxy-1-oxoisoindoline-2-carboxylate (0.92 g, 2.59 mmol) in dichloromethane (9 mL) was added BBr3 (7.8 mL, 7.78 mmol) dropwise under N2. This was stirred at −5° C. for 3 hours, then room temperature for overnight. TLC showed complete conversion. The reaction mixture was poured into ice-water, extracted 3× with dichloromethane. The combined organic layer was washed 1× with water, 1× with saturated NaHCO3, 1× with saturated NaCl solution, dried over Na2SO4, concentrated down to a light yellow solid (620 mg, 100%).
Name
tert-butyl 3-benzyl-5-methoxy-1-oxoisoindoline-2-carboxylate
Quantity
0.92 g
Type
reactant
Reaction Step One
Name
Quantity
7.8 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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